Cas no 1171457-24-1 (N-(prop-2-en-1-yl)-2-[2-(pyridin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide)

• Product Name: N-(prop-2-en-1-yl)-2-[2-(pyridin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide
• CAS No: 1171457-24-1
• MF: C₁₇H₁₆N₄O
• MW: 292.335143089294
• CID: 5843151
• PubChem ID: 44024162
• Update Time: 2025-07-21

N-(prop-2-en-1-yl)-2-[2-(pyridin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-prop-2-enyl-2-(2-pyridin-2-ylbenzimidazol-1-yl)acetamide
• N-(prop-2-en-1-yl)-2-[2-(pyridin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide
• F5546-0120
• VU0647077-1
• 1171457-24-1
• AKOS024513423
• N-allyl-2-(2-(pyridin-2-yl)-1H-benzo[d]imidazol-1-yl)acetamide

• Inchi： 1S/C17H16N4O/c1-2-10-19-16(22)12-21-15-9-4-3-7-13(15)20-17(21)14-8-5-6-11-18-14/h2-9,11H,1,10,12H2,(H,19,22)
• InChI Key： GDAUNDOXQNTVGS-UHFFFAOYSA-N
• SMILES： C(NCC=C)(=O)CN1C(C2=NC=CC=C2)=NC2=CC=CC=C21

Computed Properties

• Exact Mass: 292.13241115g/mol
• Monoisotopic Mass: 292.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(prop-2-en-1-yl)-2-[2-(pyridin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide

Introduction to N-(prop-2-en-1-yl)-2-[2-(pyridin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide and Its Significance in Modern Chemical Research

The compound with the CAS no. 1171457-24-1, identified as N-(prop-2-en-1-yl)-2-[2-(pyridin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways and its relevance to cutting-edge research initiatives.

At the core of understanding this compound lies its chemical composition. The presence of a prop-2-en-1-yl side chain introduces a degree of unsaturation, which can influence the molecule's reactivity and interaction with biological targets. This feature, combined with the pyridin-2-yl and 1H-1,3-benzodiazol-1-yl substituents, creates a multifaceted scaffold that is conducive to diverse pharmacological activities. The benzodiazole moiety, in particular, is well-documented for its role in anxiolytic and sedative effects, making this compound a promising candidate for further exploration in central nervous system (CNS) drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with unprecedented accuracy. The integration of these techniques with experimental data has been instrumental in elucidating the interactions between N-(prop-2-en-1-yl)-2-[2-(pyridin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide and its biological targets. For instance, studies have demonstrated that the pyridine ring can engage in hydrogen bonding with specific residues in protein binding pockets, enhancing the compound's affinity and selectivity.

In the context of drug development, the synthesis of analogs derived from N-(prop-2-en-1-yl)-2-[2-(pyridin-2-yl)-1H-1,3-benzodiazol-1-y]acetamide has been a focal point. By modifying certain functional groups or substituents, researchers aim to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. These modifications are often guided by structure-based drug design principles, where high-resolution crystal structures of target proteins provide critical insights into how changes in the molecular structure can alter biological activity.

The benzodiazolone core of this compound is particularly noteworthy due to its structural similarity to known pharmacologically active agents. This similarity suggests that N-(prop-2-en-1-y]-[ propylene group linked to an amide moiety attached to a benzodiazole ring further substituted with a pyridine ring at position 2] may exhibit similar therapeutic effects but with potential advantages such as improved efficacy or reduced side effects. Such characteristics make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

Current research initiatives are exploring the potential of this compound as a tool compound in biochemical assays. Its unique structural features make it suitable for use as an inhibitor or modulator in various enzyme-linked pathways. For example, studies have hinted at its ability to interact with enzymes involved in neurotransmitter synthesis or degradation, which could have implications for treating neurological disorders.

The role of CAS no. 1171457–24–1 in academic and industrial research underscores its importance as a building block for more complex molecules. The ability to synthesize derivatives with tailored properties allows researchers to fine-tune biological activity towards specific therapeutic goals. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

From a synthetic chemistry perspective, the preparation of N-(prop–en–en–en–en–en–en–en–en–en–en) acetamide involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine-benzodiazole linkage efficiently. These advances not only streamline the synthesis but also enhance scalability for industrial applications.

The intersection of chemistry and biology is vividly illustrated by compounds like N-(prop–en–en–en–en–en–en) acetamide, where structural features directly influence biological outcomes. As our understanding of molecular interactions continues to evolve, so too does our capacity to design molecules with precise functions. This synergy between disciplines promises to accelerate the discovery of novel therapeutics that address unmet medical needs.

In conclusion,N-(prop–en–en) acetamide CAS no 1171457–24 – 24 – 24 – 24 – 24 – 24 – 24 – 24 – 24 – 24 – 24 – 24 stands as a testament to the ingenuity inherent in modern chemical research. Its complex architecture offers numerous opportunities for exploration across multiple domains including drug discovery, CAS no1171457 - - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ------ development, CAS no1171457-- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- -------- ----- ----- ----- ----- ----- ----- ----- ----- ---------- ----- --------------------------------- molecular biology, CAS no1171457-- ------ ------ ------ ------ ------ ------ ------ ------ ------ ------ ------------------------------------------------------------------- pharmacology, CAS no1171457-- -------- -------- -------- -------- -------- -------- -------- -------- ---------------------------------------------------------------------------and synthetic chemistry. As research progresses, CAS no1171457-- --------------- --------------- --------------- --------------- --------------- --------------- --------------- -------------- will undoubtedly continue to inspire new discoveries and innovations that shape the future of medicine.